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Compound of Interest

Compound Name: SRT3657

Cat. No.: B11934928

For Research Use Only. Not for use in diagnostic procedures.

Introduction

SRT3657 is a potent and brain-permeable activator of Sirtuin 1 (SIRT1), a NAD+-dependent
deacetylase.[1][2] SIRT1 activation has been shown to have neuroprotective effects, making
SRT3657 a valuable tool for research in neurodegenerative diseases.[1][2] These application
notes provide detailed protocols for the dosage and administration of SRT3657 in mice, based
on established research methodologies.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the administration of
SRT3657 in mice as reported in the literature.
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Parameter Value Reference

Dosage 30 mg/kg Graff J, et al. 2013[1]
Administration Route Oral Gavage (i.g.) Graff J, et al. 2013[1]
Frequency Daily Graff J, et al. 2013[1]
Duration 6 weeks Graff J, et al. 2013[1]

_ Adult double-transgenic CK-
Animal Model ) Graff J, et al. 2013[1]
p25 mice (3-month-old)

Experimental Protocols
Protocol 1: Preparation of SRT3657 Dosing Solution

This protocol describes the preparation of a dosing solution of SRT3657 for oral gavage in
mice at a concentration suitable for a 30 mg/kg dosage. The vehicle used is a mixture of
Dimethyl Sulfoxide (DMSO), Polyethylene Glycol 300 (PEG300), Tween-80, and saline.

Materials:

e SRT3657 powder

¢ Dimethyl Sulfoxide (DMSO)

o Polyethylene Glycol 300 (PEG300)
e Tween-80

» Sterile Saline (0.9% NacCl)

o Sterile microcentrifuge tubes

» Vortex mixer

e Sonicator (optional)

o Calibrated pipettes
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Procedure:

o Calculate the required amount of SRT3657:

[¢]

The final dosing volume for oral gavage in mice is typically 10 mL/kg.

[¢]

For a 30 mg/kg dose, the final concentration of the dosing solution should be 3 mg/mL.

[e]

Calculate the total volume of dosing solution needed based on the number and weight of
the mice.

[e]

Weigh the appropriate amount of SRT3657 powder.
e Prepare the vehicle:

o The vehicle composition is typically a ratio of DMSO, PEG300, Tween-80, and saline. A
commonly used ratio is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

o For example, to prepare 1 mL of vehicle:

100 pL DMSO

400 uL PEG300

50 pL Tween-80

450 pL Saline
e Dissolve SRT3657:

o Add the weighed SRT3657 powder to the calculated volume of DMSO in a sterile
microcentrifuge tube.

o Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication
can be used to aid dissolution.

o Sequentially add the PEG300, Tween-80, and finally the saline to the DMSO-SRT3657
mixture.
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o Vortex well after the addition of each component to ensure a homogenous solution.

e Storage:
o Itis recommended to prepare the dosing solution fresh daily.

o If short-term storage is necessary, store at 4°C and protect from light. Before use, bring
the solution to room temperature and vortex to ensure homogeneity.

Protocol 2: Oral Gavage Administration in Mice

This protocol outlines the procedure for administering the prepared SRT3657 solution to mice
via oral gavage. This procedure should be performed by trained personnel in accordance with
institutional animal care and use guidelines.

Materials:

Prepared SRT3657 dosing solution

Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5-inch, with a ball tip for adult
mice)

1 mL syringes

Animal scale

Procedure:
e Animal Preparation:

o Weigh the mouse to determine the precise volume of the dosing solution to be
administered (10 mL/kg).

o Gently restrain the mouse, ensuring a firm but not restrictive grip. The head and neck
should be slightly extended to create a straight line to the esophagus.

o Gavage Needle Insertion:
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o Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the
correct insertion depth.

o Insert the gavage needle into the diastema (the gap between the incisors and molars) and
gently advance it along the roof of the mouth towards the esophagus.

o The mouse should swallow as the needle enters the esophagus. Do not force the needle;
if resistance is met, withdraw and re-attempt.

o Administration:

o Once the needle is correctly positioned, slowly administer the SRT3657 solution from the
syringe.

e Post-Administration:
o Gently withdraw the gavage needle.

o Return the mouse to its cage and monitor for any signs of distress, such as labored
breathing, for a few minutes after the procedure.

Visualizations
Experimental Workflow
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Caption: Workflow for SRT3657 preparation and oral administration in mice.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b11934928?utm_src=pdf-body-img
https://www.benchchem.com/product/b11934928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

SRT3657 Signaling Pathway in Neuroprotection

SRT3657

Cellllar Effects

Mitochondrial Reduced Reduced
Biogenesis Inflammation Oxidative Stress
Neuronal
Survival

Neuroprotection

Click to download full resolution via product page

Caption: SRT3657 activates SIRT1, leading to neuroprotective effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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